N-{4-[6-(piperidin-1-yl)pyridazin-3-yl]phenyl}-4-(trifluoromethyl)benzene-1-sulfonamide

• IUPAC Name: N-[4-(6-piperidin-1-ylpyridazin-3-yl)phenyl]-4-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C22H21F3N4O2S/c23-22(24,25)17-6-10-19(11-7-17)32(30,31)28-18-8-4-16(5-9-18)20-12-13-21(27-26-20)29-14-2-1-3-15-29/h4-13,28H,1-3,14-15H2
• InChI Key: QLODFLIFMSDHNA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NN=C(C=C2)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C22H21F3N4O2S
• Molecular Weight: 462.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a piperidine ring, a pyridazine ring, and a trifluoromethyl group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine and pyridazine rings, and the introduction of the trifluoromethyl group. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It includes a piperidine ring, which is a six-membered ring with one nitrogen atom, and a pyridazine ring, which is a six-membered ring with two nitrogen atoms. The trifluoromethyl group is a common substituent in organic chemistry, known for its high electronegativity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is highly electronegative, which could affect the compound’s polarity and solubility. The piperidine and pyridazine rings could also influence its properties, including its stability and reactivity.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

The piperidine nucleus plays a pivotal role in drug discovery. Piperidine derivatives exhibit diverse pharmacophoric features and are utilized in various therapeutic applications. Specifically, this compound has been investigated for its potential as:

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Tuberculosis Treatment

Recent research has focused on designing novel compounds for tuberculosis treatment. . While this specific compound hasn’t been tested, it falls within the scope of potential anti-TB agents.

Antioxidant Properties

Piperidine derivatives, including natural alkaloids like piperine, exhibit antioxidant properties. .

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Piperidine derivatives are known to have a wide range of biological activities, including anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activities. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activities. Given the wide range of activities associated with piperidine derivatives, it could be of interest in the development of new pharmaceuticals.